Cas no 9025-32-5 (Proline dipeptidase)

• Product Name: Proline dipeptidase
• CAS No: 9025-32-5
• MDL: MFCD00132079
• CID: 806166
• Update Time: 2025-06-08

Proline dipeptidase Chemical and Physical Properties

Names and Identifiers

• Dipeptidase, proline
• EC 3.4.13.9
• Aminoacyl-L-proline hydrolase
• Imido Dipeptidase
• Prolidase
• Proline dipeptidase
• prolidase from lactococcus lactis
• prolidase from porcine kidney*lyophilized powder
• Prolidase Lactococcus lactis
• PROLIDASE FROM LACTOCOCCUS LACTIS, ~15 U /G
• Prolidaseec3.4.13.9fromporcinekidney
• imido dipeptidase from lactococcus lactis

• MDL： MFCD00132079

Experimental Properties

• Color/Form: White lyophilized powder.
• Solubility: dissolve in water

Proline dipeptidase Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H319-H334
• Warning Statement： P261-P305+P351+P338-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38-42
• Safety Instruction： 22-24-26-36/37
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on Proline dipeptidase

Proline Dipeptidase (CAS No. 9025-32-5): An Enzymatic Catalyst in Biomedical Research and Drug Development

Proline dipeptidase (CAS No. 9025-32-5) is a crucial enzyme that plays a significant role in various biological processes, particularly in the hydrolysis of proline-containing dipeptides. This enzyme is a member of the peptidase family and is essential for the breakdown of peptides, contributing to the regulation of amino acid metabolism and cellular signaling pathways. Recent advancements in biochemical research have shed new light on the multifaceted functions of proline dipeptidase, making it an important target in both academic and industrial settings.

The primary function of proline dipeptidase is to catalyze the hydrolysis of dipeptides containing proline at the N-terminus. This enzymatic activity is critical for maintaining the balance of amino acids within cells, which is essential for protein synthesis and degradation. The enzyme's specificity for proline-containing substrates makes it a valuable tool in the study of protein structure and function, as well as in the development of novel therapeutic agents.

In recent years, significant progress has been made in understanding the molecular mechanisms underlying the activity of proline dipeptidase. Structural studies using X-ray crystallography and cryo-electron microscopy have provided detailed insights into the enzyme's active site and its interactions with substrates. These studies have revealed that the active site of proline dipeptidase contains a catalytic triad consisting of serine, histidine, and aspartate residues, which are essential for the hydrolysis reaction. The precise arrangement of these residues allows for efficient substrate binding and catalysis, highlighting the enzyme's evolutionary optimization for its specific function.

The importance of proline dipeptidase extends beyond basic research into practical applications in biotechnology and medicine. In biotechnology, this enzyme is used in various processes, including peptide synthesis and purification. Its high specificity for proline-containing substrates makes it an ideal candidate for use in chiral synthesis, where it can help produce enantiomerically pure compounds. This is particularly valuable in the pharmaceutical industry, where enantiomeric purity is crucial for drug efficacy and safety.

In the field of medicine, proline dipeptidase has emerged as a potential therapeutic target for several diseases. For instance, studies have shown that dysregulation of proline metabolism is associated with various pathological conditions, including cancer and neurodegenerative disorders. By modulating the activity of proline dipeptidase, it may be possible to restore normal metabolic pathways and alleviate disease symptoms. Additionally, inhibitors of proline dipeptidase are being investigated as potential drugs for treating conditions such as hypertension and cardiovascular diseases.

The development of specific inhibitors for proline dipeptidase has been a focus of recent research efforts. These inhibitors are designed to selectively bind to the enzyme's active site, thereby blocking its catalytic activity. High-throughput screening techniques have identified several promising lead compounds that show potent inhibitory effects on proline dipeptidase. Further optimization of these compounds through medicinal chemistry approaches aims to improve their potency, selectivity, and pharmacokinetic properties.

Beyond its role as a therapeutic target, proline dipeptidase also serves as a valuable biomarker in disease diagnosis and monitoring. Elevated levels of this enzyme have been observed in certain disease states, making it a potential indicator for early detection and prognosis. For example, increased activity of proline dipeptidase has been reported in patients with certain types of cancer, suggesting its potential utility as a diagnostic marker.

In conclusion, proline dipeptidase (CAS No. 9025-32-5) is a multifunctional enzyme with significant implications in both basic research and applied sciences. Its unique properties make it an important tool in biotechnology and a promising target in drug development. Ongoing research continues to uncover new aspects of its biological functions and potential applications, underscoring its importance in advancing our understanding of cellular processes and developing innovative therapeutic strategies.